Cas no 881674-64-2 (5-(2-Methylphenyl)-1H-pyrrole-3-carbaldehyde)

• Product Name: 5-(2-Methylphenyl)-1H-pyrrole-3-carbaldehyde
• CAS No: 881674-64-2
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD11875869
• CID: 1917000
• PubChem ID: 86232786
• Update Time: 2025-04-21

5-(2-Methylphenyl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 5-(2-methylphenyl)-
• 5-(2-methylphenyl)-1H-pyrrole-3-carbaldehyde
• RJYKMVCYIHLMBK-UHFFFAOYSA-N
• FCH1179606
• SY224747
• 881674-64-2
• AC2018
• MFCD11875869
• DB-123634
• AKOS037649617
• 5-(O-tolyl)-1H-pyrrole-3-carbaldehyde
• CS-12781
• SCHEMBL1155984
• CS-0374087
• 5-(2-Methylphenyl)-1H-pyrrole-3-carbaldehyde

• MDL： MFCD11875869
• Inchi： 1S/C12H11NO/c1-9-4-2-3-5-11(9)12-6-10(8-14)7-13-12/h2-8,13H,1H3
• InChI Key： RJYKMVCYIHLMBK-UHFFFAOYSA-N
• SMILES： O=CC1=CNC(=C1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9
• XLogP3: 2.2